1-Methyl-3,5-diphenylpyrazole
Cat. No. B098320
M. Wt: 234.29 g/mol
InChI Key: SVDTUJAQNAQGGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04170464
Procedure details
375 Grams (1.6 moles) of 1-methyl-3,5-diphenylpyrazole is dissolved in 1850 ml. of dry xylene and heated to 60° C. 208.13 Grams (1.65 moles) of dimethylsulfate in 150 ml. of dry xylene is then added and the temperature of the reaction mixture raised to 105° C. to 110° C. and maintained there for 7.5 hours. The mixture is allowed to cool and then filtered. A brown solid is recovered, washed with xylene and then dry acetone to give the product in 88% yield, having a melting point of 155° C. to 157° C.
Yield
88%
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]1[C:6]([C:7]2[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=2)=[CH:5][C:4]([C:13]2[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=2)=[N:3]1.[CH3:19][O:20][S:21]([O:24]C)(=[O:23])=[O:22]>C1(C)C(C)=CC=CC=1>[CH3:19][O:20][S:21]([O-:24])(=[O:23])=[O:22].[CH3:1][N+:2]1[N:3]([CH3:19])[C:4]([C:13]2[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=2)=[CH:5][C:6]=1[C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1 |f:3.4|
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Inputs
Step One
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Name
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Quantity
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1.6 mol
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Type
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reactant
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Smiles
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CN1N=C(C=C1C1=CC=CC=C1)C1=CC=CC=C1
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Step Two
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Name
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Quantity
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1.65 mol
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Type
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reactant
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Smiles
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COS(=O)(=O)OC
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C=1(C(=CC=CC1)C)C
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C=1(C(=CC=CC1)C)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the temperature of the reaction mixture raised to 105° C. to 110° C.
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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maintained there for 7.5 hours
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Duration
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7.5 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to cool
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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A brown solid is recovered
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WASH
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Type
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WASH
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Details
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washed with xylene
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CUSTOM
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Type
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CUSTOM
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Details
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dry acetone to give the product in 88% yield
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Outcomes
Product
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Name
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|
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Type
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Smiles
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COS(=O)(=O)[O-].C[N+]=1N(C(=CC1C1=CC=CC=C1)C1=CC=CC=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 88% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
